Cas no 1368672-46-1 (1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1368672-46-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6231618
• PubChem ID: 82477665
• Update Time: 2025-10-19

1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one
• 1368672-46-1
• EN300-1914167

• Inchi： 1S/C10H12BrNO/c1-7-5-8(11)3-4-9(7)10(13)6-12-2/h3-5,12H,6H2,1-2H3
• InChI Key： JEEJJYAVLDSBGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CNC)=O)=C(C)C=1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one

1-(4-Bromo-2-Methylphenyl)-2-(Methylamino)Ethan-1-One: A Comprehensive Overview

The compound 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one, identified by the CAS number 1368672-46-1, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic ketones and incorporates a bromine atom, a methyl group, and a methylamino substituent, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, which has opened new avenues for its application in drug discovery and material science.

The synthesis of 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one typically involves multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and reductive amination. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate cross-coupling reactions, which are crucial for constructing the aromatic ring with the desired substituents. These advancements have not only improved the synthetic efficiency but also reduced the environmental impact of the manufacturing process.

In terms of pharmacological properties, 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one has shown promising activity in preclinical studies. Recent research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, has been highlighted in several studies. These findings underscore its potential as a lead compound for drug development.

The structural versatility of 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one also makes it an attractive substrate for further functionalization. Chemists have explored various strategies to introduce additional functional groups or modify existing ones to enhance its bioavailability or target specificity. For example, the introduction of hydroxyl or carboxylic acid groups could improve its solubility and pharmacokinetic profile. These modifications are critical for translating laboratory findings into clinically relevant compounds.

In addition to its pharmacological applications, 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties. This dual functionality highlights its potential as a multi-functional material in both biological and electronic applications.

The environmental impact of synthesizing and using 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one is another area of active research. Scientists are investigating green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reactions and biocatalysis are being explored as sustainable alternatives to traditional synthetic methods. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, 1-(4-bromo-2-methylphenyl)-2-(methylamino)ethan-1-one, with its unique structure and diverse functional groups, represents a valuable molecule with wide-ranging applications in chemistry and pharmacology. Its synthesis has been optimized through cutting-edge techniques, while its biological activity continues to be explored for therapeutic purposes. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.